Cas no 2877686-21-8 (1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine)

1-(5-Bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine is a heterocyclic compound featuring a bromopyridine core linked to a piperazine moiety substituted with a thiazolylmethyl group. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of biologically active molecules. The bromine atom at the 5-position of the pyridine ring enhances reactivity for further functionalization, while the thiazole group contributes to potential binding interactions in target systems. Its well-defined molecular architecture makes it valuable for medicinal chemistry research, including the development of kinase inhibitors or antimicrobial agents. The compound's stability and synthetic accessibility further support its utility in high-precision organic transformations.

1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine structure

2877686-21-8 structure

Product Name:1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine

CAS No:2877686-21-8

MF:C₁₃H₁₅BrN₄S

MW:339.253999948502

CID:5308132

PubChem ID:165431580

Update Time:2025-05-24

1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

- F6809-7142
- 1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine
- 2877686-21-8
- AKOS040883953
- 1-(5-Bromo-2-pyridinyl)-4-(5-thiazolylmethyl)piperazine
- Inchi： 1S/C13H15BrN4S/c14-11-1-2-13(16-7-11)18-5-3-17(4-6-18)9-12-8-15-10-19-12/h1-2,7-8,10H,3-6,9H2
- InChI Key： OZWIHLVIQJGEIB-UHFFFAOYSA-N
- SMILES： N1(C2=NC=C(Br)C=C2)CCN(CC2SC=NC=2)CC1

Computed Properties

Exact Mass: 338.02008g/mol
Monoisotopic Mass: 338.02008g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 60.5Å²

Experimental Properties

Density: 1.520±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 464.4±45.0 °C(Predicted)
pka: 6.06±0.29(Predicted)

1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6809-7142-2μmol	1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine	2877686-21-8	2μmol	$85.5	2023-09-07
Life Chemicals	F6809-7142-5μmol	1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine	2877686-21-8	5μmol	$94.5	2023-09-07
Life Chemicals	F6809-7142-10μmol	1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine	2877686-21-8	10μmol	$103.5	2023-09-07
Life Chemicals	F6809-7142-20μmol	1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine	2877686-21-8	20μmol	$118.5	2023-09-07
Life Chemicals	F6809-7142-1mg	1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine	2877686-21-8	1mg	$81.0	2023-09-07
Life Chemicals	F6809-7142-2mg	1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine	2877686-21-8	2mg	$88.5	2023-09-07
Life Chemicals	F6809-7142-3mg	1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine	2877686-21-8	3mg	$94.5	2023-09-07
Life Chemicals	F6809-7142-4mg	1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine	2877686-21-8	4mg	$99.0	2023-09-07
Life Chemicals	F6809-7142-5mg	1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine	2877686-21-8	5mg	$103.5	2023-09-07
Life Chemicals	F6809-7142-10mg	1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine	2877686-21-8	10mg	$118.5	2023-09-07

1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine Related Literature

1. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
4. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on 1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine

Comprehensive Overview of 1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine (CAS No. 2877686-21-8)

The compound 1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine (CAS No. 2877686-21-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, combines a 5-bromopyridin-2-yl moiety with a 1,3-thiazol-5-ylmethyl group linked via a piperazine core. Such a configuration is often associated with potential bioactivity, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine has surged, driven by the need for innovative therapeutic agents. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various diseases. The presence of both bromopyridine and thiazole rings in its structure enhances its versatility, allowing for diverse interactions in biological systems.

The synthesis of CAS No. 2877686-21-8 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its molecular structure. This compound's stability under various conditions makes it a viable candidate for further pharmacological studies, including in vitro and in vivo assays.

One of the most frequently searched questions related to this compound is its potential role in central nervous system (CNS) disorders. Given the piperazine scaffold's prevalence in CNS-active drugs, researchers are exploring whether 1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine could modulate neurotransmitter systems. Additionally, its thiazole component is known for its antimicrobial properties, sparking interest in its utility against resistant bacterial strains.

From an industrial perspective, the scalability of producing CAS No. 2877686-21-8 is a critical consideration. Manufacturers are optimizing synthetic routes to ensure cost-effectiveness while maintaining environmental sustainability. The compound's compatibility with green chemistry principles is another hot topic, aligning with global trends toward eco-friendly pharmaceutical production.

In summary, 1-(5-bromopyridin-2-yl)-4-[(1,3-thiazol-5-yl)methyl]piperazine represents a promising avenue for scientific exploration. Its structural complexity and potential bioactivity make it a valuable asset in drug discovery, while its synthesis and applications continue to evolve with advancements in chemical technology. As research progresses, this compound may soon find its place in the next generation of therapeutic agents.